4-(3,4-dimethylphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-(3,4-dimethylphenyl)-3-methyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C11H13N3S/c1-7-4-5-10(6-8(7)2)14-9(3)12-13-11(14)15/h4-6H,1-3H3,(H,13,15)
• InChI Key: CPHBGQISCIQHMZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=NNC2=S)C)C
• Molecular Formula: C11H13N3S
• Molecular Weight: 219.31 g/mol

Description

4-(3,4-dimethylphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol, also known as DMPT, is a sulfur-containing compound that has gained attention in the scientific community due to its potential applications in various fields. DMPT is a white crystalline powder that is soluble in water and ethanol.

Mechanism of Action

The exact mechanism of action of 4-(3,4-dimethylphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol is not fully understood, but it is believed to act as a potent activator of the mammalian target of rapamycin (mTOR) pathway. This pathway plays a crucial role in cell growth and proliferation, and its activation by 4-(3,4-dimethylphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol may explain its effects on growth and development.
Biochemical and Physiological Effects:
4-(3,4-dimethylphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol has been shown to have various biochemical and physiological effects, including increased protein synthesis, improved nutrient utilization, and enhanced immune function. In livestock, 4-(3,4-dimethylphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol has been shown to increase the levels of insulin-like growth factor-1 (IGF-1) and growth hormone (GH), which are important regulators of growth and development. In fish and shrimp, 4-(3,4-dimethylphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol has been shown to improve the activity of digestive enzymes and increase the levels of antioxidants, which can help protect against oxidative stress.

Advantages and Limitations for Lab Experiments

4-(3,4-dimethylphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol has several advantages for use in lab experiments, including its water solubility, low toxicity, and ease of administration. However, it is important to note that the effects of 4-(3,4-dimethylphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol can vary depending on the species, age, and nutritional status of the animals being studied. Additionally, the optimal dosage and duration of treatment may vary depending on the specific application.

Future Directions

There are several potential future directions for research on 4-(3,4-dimethylphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol. In agriculture, further studies could investigate the effects of 4-(3,4-dimethylphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol on different livestock species and the optimal dosage and duration of treatment. In aquaculture, research could focus on the effects of 4-(3,4-dimethylphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol on different fish and shrimp species, as well as the potential for 4-(3,4-dimethylphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol to improve the quality of seafood products. In medicine, future research could investigate the anti-inflammatory and anti-cancer properties of 4-(3,4-dimethylphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol and its potential use as a therapeutic agent.
Conclusion:
In conclusion, 4-(3,4-dimethylphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol is a sulfur-containing compound that has potential applications in various fields, including agriculture, aquaculture, and medicine. Its mechanism of action is believed to involve activation of the mTOR pathway, and it has been shown to have various biochemical and physiological effects. While there are limitations to its use in lab experiments, 4-(3,4-dimethylphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol has several advantages that make it a promising area of research for the future.

Synthesis Methods

4-(3,4-dimethylphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol can be synthesized using various methods, including the reaction of 3,4-dimethylbenzylamine with thiosemicarbazide in the presence of sulfuric acid, or the reaction of 3,4-dimethylphenylhydrazine with carbon disulfide and methyl iodide. The latter method is more commonly used due to its higher yield and lower cost.

Scientific Research Applications

4-(3,4-dimethylphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol has been studied extensively for its potential applications in various fields, including agriculture, aquaculture, and medicine. In agriculture, 4-(3,4-dimethylphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol has been shown to increase the growth rate and feed conversion efficiency of livestock, as well as improve the flavor and aroma of meat. In aquaculture, 4-(3,4-dimethylphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol has been used as a feed additive to improve the growth rate and survival rate of fish and shrimp. In medicine, 4-(3,4-dimethylphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol has been investigated for its potential use as an anti-inflammatory and anti-cancer agent.